Cas no 1137950-65-2 (1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride)

• Product Name: 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride
• CAS No: 1137950-65-2
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 4560945
• Update Time: 2025-05-24

1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(piperidin-4-yl)pyridin-2(1H)-one hydrochloride
• 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride

• Inchi： 1S/C11H16N2O.ClH/c1-13-8-10(2-3-11(13)14)9-4-6-12-7-5-9;/h2-3,8-9,12H,4-7H2,1H3;1H
• InChI Key： LCGHCYCSOHHAII-UHFFFAOYSA-N
• SMILES： CN1C(C=CC(C2CCNCC2)=C1)=O.Cl

1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride

Introduction to 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride (CAS No. 1137950-65-2) in Modern Chemical and Pharmaceutical Research

The compound 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride, identified by the CAS number 1137950-65-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, a hydrochloride salt, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both pyridine and piperidine moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride structure exemplifies this trend, as it combines the favorable pharmacokinetic properties of pyridine derivatives with the enhanced solubility and bioavailability offered by piperidine-based compounds. This dual functionality has opened up new avenues for research, particularly in the development of small-molecule inhibitors targeting various biological pathways.

In the realm of medicinal chemistry, the synthesis and characterization of 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride have been subjects of intense investigation. Researchers have leveraged advanced synthetic methodologies to optimize its production, ensuring high purity and yield. The hydrochloride form, in particular, has been favored for its stability and ease of formulation into pharmaceutical preparations. This has facilitated its use in preclinical studies, where it has demonstrated potential as an active pharmaceutical ingredient (API) in several therapeutic contexts.

One of the most compelling aspects of 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride is its interaction with biological targets. Preliminary studies have indicated that this compound exhibits binding affinity to a range of enzymes and receptors, suggesting its utility in modulating various physiological processes. For instance, its ability to interact with protein kinases has made it a candidate for developing treatments against inflammatory diseases and cancer. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as a scaffold for designing next-generation drugs.

The pharmacological profile of 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride has been further elucidated through computational modeling and experimental validation. These studies have provided insights into its mechanism of action, revealing how it can selectively inhibit target proteins without affecting off-target pathways. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Moreover, the compound's ability to cross the blood-brain barrier has raised interest in its potential applications for central nervous system (CNS) disorders.

Advances in analytical chemistry have also played a pivotal role in understanding the behavior of 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to characterize its chemical properties and degradation products. These analyses have confirmed the structural integrity of the compound under various conditions, reinforcing its suitability for pharmaceutical use.

The regulatory landscape surrounding 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride is another critical consideration. As a novel compound, it must undergo rigorous testing to meet safety and efficacy standards before being approved for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for assessing new drug candidates. Compliance with these regulations ensures that 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride can be safely integrated into therapeutic strategies.

In conclusion, 1-methyl-5-(4-piperidyl)pyridin-2-one;hydrochloride (CAS No. 1137950-65-2) stands out as a promising entity in chemical and pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it a valuable asset for developing innovative treatments. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing unmet medical needs across various disease areas.